Cas no 2580219-25-4 (3-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)propanoic acid)

• Product Name: 3-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)propanoic acid
• CAS No: 2580219-25-4
• MF: C₁₃H₁₇N₅O₄
• MW: 307.305182218552
• CID: 5660460
• PubChem ID: 165889978
• Update Time: 2025-11-06

3-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724126
• 3-(6-{[(tert-butoxy)carbonyl]amino}-9H-purin-9-yl)propanoic acid
• 2580219-25-4
• 3-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)propanoic acid

• Inchi： 1S/C13H17N5O4/c1-13(2,3)22-12(21)17-10-9-11(15-6-14-10)18(7-16-9)5-4-8(19)20/h6-7H,4-5H2,1-3H3,(H,19,20)(H,14,15,17,21)
• InChI Key： RPLACIBCLYYWPL-UHFFFAOYSA-N
• SMILES： O(C(NC1=C2C(=NC=N1)N(C=N2)CCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.12805404g/mol
• Monoisotopic Mass: 307.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 119Ų

Additional information on 3-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)propanoic acid

Comprehensive Guide to 3-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)propanoic acid (CAS No. 2580219-25-4)

3-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)propanoic acid (CAS No. 2580219-25-4) is a specialized purine derivative with significant applications in pharmaceutical research and biochemical studies. This compound belongs to the class of nucleobase-modified molecules, which are widely explored for their potential in drug development, particularly in the fields of oncology and antiviral therapies. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a propanoic acid side chain, makes it a valuable intermediate in organic synthesis and medicinal chemistry.

The compound’s CAS number 2580219-25-4 is a critical identifier for researchers and suppliers, ensuring accurate sourcing and regulatory compliance. The Boc-protected amino group in 3-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)propanoic acid enhances its stability during synthetic processes, making it a preferred choice for peptide coupling reactions and nucleoside modifications. This attribute aligns with the growing demand for high-purity intermediates in the development of targeted therapies and bioconjugates.

In recent years, the interest in purine-based compounds like 3-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)propanoic acid has surged due to their role in modulating biological pathways. Researchers are particularly focused on their potential in immune system regulation and enzyme inhibition, topics that are trending in biomedical literature and AI-driven drug discovery platforms. The compound’s propanoic acid moiety further expands its utility, enabling conjugation with biomolecules for probe design and diagnostic applications.

The synthetic versatility of 3-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)propanoic acid makes it a staple in high-throughput screening libraries. Its compatibility with solid-phase synthesis techniques is another reason for its popularity among chemists working on combinatorial chemistry projects. Additionally, the compound’s solubility profile in common organic solvents facilitates its use in automated synthesis platforms, a feature highly valued in modern drug discovery pipelines.

From a market perspective, the demand for custom purine derivatives like 3-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)propanoic acid is driven by the expanding biopharmaceutical sector. Companies specializing in contract research and fine chemical production are increasingly listing this compound in their catalogs, catering to the needs of academic labs and industrial R&D departments. The rise of personalized medicine and small-molecule therapeutics has further amplified its relevance.

For researchers seeking detailed spectral data or analytical methods, 3-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)propanoic acid is often characterized using NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure the compound meets the stringent quality standards required for biological assays and preclinical studies. The availability of such data in open-access journals and chemical databases has made it easier for scientists to incorporate this molecule into their workflows.

In summary, 3-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)propanoic acid (CAS No. 2580219-25-4) represents a critical building block in modern chemical research. Its multifaceted applications, from drug design to biomolecular engineering, underscore its importance in advancing life sciences. As the scientific community continues to explore novel therapeutic targets, compounds like this will remain at the forefront of innovation and discovery.